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Introduction
Tributylamine (TBA) is a tertiary aliphatic amine with the chemical formula (C₄H₉)₃N. It is a

versatile organic compound utilized across various sectors of the chemical industry, including

as a solvent, a catalyst, and an intermediate in the synthesis of pharmaceuticals,

agrochemicals, and quaternary ammonium compounds.[1][2] In the context of drug

development, its properties as a base and a phase-transfer catalyst are of particular interest.

This guide provides a comprehensive overview of the essential chemical and physical

properties of tributylamine, detailed experimental protocols for their determination, and

visualizations of key processes.

Chemical and Physical Properties
Tributylamine is a colorless to pale yellow, hygroscopic liquid with a characteristic amine-like

odor.[3][4] It is a combustible material but does not ignite readily.[4] The key quantitative

properties of tributylamine are summarized in the tables below for easy reference and

comparison.

Table 1: General Chemical Properties of Tributylamine
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Property Value Reference

IUPAC Name N,N-dibutylbutan-1-amine

CAS Number 102-82-9

Molecular Formula C₁₂H₂₇N

Molecular Weight 185.35 g/mol

Appearance Colorless to pale yellow liquid [3]

Odor Amine-like, ammonia-like [3]

Table 2: Physical Properties of Tributylamine
Property Value Conditions Reference

Boiling Point 216 °C (420.8 °F) at 760 mmHg [4]

Melting Point -70 °C (-94 °F) [4]

Density 0.778 g/mL at 25 °C [4]

Vapor Pressure 0.3 mmHg at 20 °C [5]

2.4 mmHg at 55 °C [5]

Vapor Density 6.38 (vs air) [5]

Solubility in Water Sparingly soluble [4]

pKa 10.89

Refractive Index 1.428 at 20 °C [4]

Flash Point 63 °C (146 °F) Closed cup

Autoignition

Temperature
210 °C (410 °F) [5]

Experimental Protocols
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Detailed methodologies for determining key physical properties of tributylamine are outlined

below. These protocols are based on internationally recognized standards to ensure accuracy

and reproducibility.

Determination of Boiling Point (Adapted from ASTM
D1120)
This method covers the determination of the equilibrium boiling point of liquid chemicals.

Apparatus:

100-mL round-bottom, short-neck, heat-resistant glass flask

Water-cooled, reflux, glass-tube type condenser

Boiling stones (silicon carbide or other suitable material)

Calibrated partial immersion thermometer

Electric heating mantle

Procedure:

Measure 60 mL of the tributylamine sample into the 100-mL flask.

Add a few boiling stones to the flask to ensure smooth boiling.

Connect the flask to the condenser.

Insert the thermometer through a stopper in the neck of the flask. The thermometer bulb

should be positioned so that the top of the bulb is level with the bottom of the sidearm of the

flask.

Apply heat to the flask using the heating mantle. Adjust the heat input so that the liquid boils

and a steady reflux is maintained.

Allow the system to equilibrate for at least 10 minutes.
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Record the temperature on the thermometer to the nearest 0.1 °C. This is the observed

boiling point.

Correct the observed boiling point for any deviation in atmospheric pressure from standard

pressure (760 mmHg) using a pressure-correction formula if necessary.

Apparatus Setup Measurement Finalization

Measure 60 mL Tributylamine Add to 100-mL Round-Bottom Flask Add Boiling Stones Connect Flask to Condenser Insert Thermometer Apply Heat with Heating MantleProceed to heating Establish Steady Reflux Equilibrate for 10 min Record Temperature Correct for Atmospheric PressureFinal correction

Click to download full resolution via product page

Workflow for Boiling Point Determination

Determination of Density (Based on OECD Guideline
109)
This guideline describes several methods for determining the density of liquids. The

pycnometer method is detailed here.

Apparatus:

A calibrated pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it)

A constant temperature bath

An analytical balance

Procedure:

Clean and dry the pycnometer thoroughly and weigh it empty on the analytical balance.

Fill the pycnometer with the tributylamine sample, taking care to avoid air bubbles.
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Place the pycnometer in the constant temperature bath (e.g., 25 °C ± 0.1 °C) until it reaches

thermal equilibrium.

Adjust the volume of the liquid to the mark on the pycnometer.

Remove the pycnometer from the bath, wipe it dry, and weigh it.

The density is calculated by dividing the mass of the liquid by the calibrated volume of the

pycnometer.

Determination of Water Solubility (Based on OECD
Guideline 105 - Flask Method)
This method is suitable for determining the water solubility of substances that are sparingly

soluble in water.

Apparatus:

Glass flasks with stoppers

A constant temperature shaker or magnetic stirrer

A centrifuge

Analytical instrumentation for quantifying tributylamine (e.g., gas chromatography)

Procedure:

An excess amount of tributylamine is added to a known volume of distilled water in a glass

flask.

The flask is tightly stoppered and agitated in a constant temperature bath (e.g., 25 °C ± 0.5

°C) for a period sufficient to reach equilibrium (typically 24-48 hours).

After agitation, the mixture is allowed to stand to allow for phase separation.

The mixture is then centrifuged to separate the undissolved tributylamine from the aqueous

solution.
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A sample of the clear aqueous phase is carefully removed.

The concentration of tributylamine in the aqueous sample is determined using a suitable

analytical method, such as gas chromatography. This concentration represents the water

solubility of tributylamine at the test temperature.

Chemical Reactivity and Applications
Tributylamine, as a tertiary amine, exhibits characteristic reactivity as a Brønsted-Lowry base

and a nucleophile. The lone pair of electrons on the nitrogen atom is readily available to accept

a proton from an acid.

Synthesis of Tributylamine
Industrially, tributylamine is typically synthesized via the alkylation of ammonia with butanol

over a catalyst at elevated temperature and pressure. This reaction produces a mixture of

mono-, di-, and tributylamine, which are then separated by distillation.

Reactants Reaction Conditions

Products

Ammonia (NH₃)

Mixture of Amines
(Mono-, Di-, Tributylamine)

Butanol (C₄H₉OH) Catalyst High Temperature High Pressure

Fractional Distillation

Tributylamine
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Click to download full resolution via product page

Industrial Synthesis of Tributylamine

Role as a Phase-Transfer Catalyst
In drug development and organic synthesis, tributylamine can be quaternized to form a

quaternary ammonium salt, which can act as a phase-transfer catalyst (PTC). PTCs facilitate

the reaction between reactants that are in different immiscible phases (e.g., an aqueous phase

and an organic phase). The quaternary ammonium cation pairs with an anion from the aqueous

phase, transporting it into the organic phase where it can react with the organic substrate.

Two-Phase System

Aqueous PhaseOrganic Phase

Anion (Y⁻)

Quaternary Ammonium
Salt (Q⁺X⁻)

Anion Exchange

Cation (M⁺)Organic Substrate (RX)

Product (RY)

Reaction Return to Aqueous PhaseTransport to Organic Phase

Click to download full resolution via product page

Mechanism of Phase-Transfer Catalysis

Safety and Handling
Tributylamine is a corrosive and toxic substance. It is harmful if swallowed, toxic in contact

with skin, and fatal if inhaled.[1] It causes severe skin burns and eye damage. Therefore, it

must be handled with appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a respirator, in a well-ventilated area or a fume hood. In

case of fire, use dry chemical, CO₂, or alcohol-resistant foam for extinction.[2]

Conclusion
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This technical guide has provided a detailed overview of the key chemical and physical

properties of tributylamine, along with standardized experimental protocols for their

determination. The visualizations of its synthesis and its role as a phase-transfer catalyst offer

a clear understanding of its practical applications in research and development. A thorough

understanding of these properties is crucial for the safe and effective use of tributylamine in

scientific research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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